(Z)-11-Hexadecen-1-ol

Specification

• CAS No.: 56683-54-6
• Molecular Formula: C16H32O
• Molecular Weight: 240.42 g/mol
• IUPAC Name: hexadec-11-en-1-ol
• Standard InChI: InChI=1S/C16H32O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h5-6,17H,2-4,7-16H2,1H3
• Standard InChI Key: RHVMNRHQWXIJIS-UHFFFAOYSA-N
• Isomeric SMILES: CCCC/C=C\CCCCCCCCCCO
• SMILES: CCCCC=CCCCCCCCCCCO
• Canonical SMILES: CCCCC=CCCCCCCCCCCO

Introduction

(Z)-11-Hexadecen-1-ol is a long-chain unsaturated alcohol with significant biological activity, particularly in insect communication systems. This compound, also known by its IUPAC name (Z)-hexadec-11-en-1-ol, plays a critical role as a pheromone component in several moth species, influencing mating behaviors and ecological interactions. Below is a structured analysis of its properties, biological functions, and research findings.

Biological Role in Moth Species

(Z)-11-Hexadecen-1-ol exhibits species-specific effects:

Helicoverpa zea (Corn Earworm)

• Acts as a behavioral antagonist when mixed with H. zea’s pheromone blend.

  • 0.3% concentration reduces upwind flight to pheromone sources.

  • Alters flight trajectories, increasing oblique track angles.

Heliothis virescens (Tobacco Budworm)

• Low concentrations (0.25–1%) enhance male trap catches.

• High concentrations (5.95%) suppress attraction.

Heliothis subflexa

• Critical component of the female pheromone blend.

• Essential for eliciting mating responses in males.

Applications in Pest Management

The compound is utilized in pheromone-based traps for:

• Monitoring moth populations in agricultural settings.

• Disrupting mating behaviors to reduce crop damage.

Key Findings:

• Traps baited with 0.25% (Z)-11-Hexadecen-1-ol increased H. virescens captures by 30–50% compared to controls.

• In H. subflexa, omission of this compound from synthetic blends reduced trap efficacy by >90%.

Research Implications

• Species-Specific Responses: The dual role (attractant vs. antagonist) highlights the importance of precise formulation in pest control.

• Ecological Impact: Interspecific interactions (e.g., H. zea and H. subflexa) may involve competitive disruption via pheromone interference.